2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-oxo-1,3-benzoxazol-3-yl)-N-[(1-pyridin-4-yltriazol-4-yl)methyl]acetamide
• InChI: InChI=1S/C17H14N6O3/c24-16(11-22-14-3-1-2-4-15(14)26-17(22)25)19-9-12-10-23(21-20-12)13-5-7-18-8-6-13/h1-8,10H,9,11H2,(H,19,24)
• InChI Key: PQLAGYYZCZUJKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)NCC3=CN(N=N3)C4=CC=NC=C4
• Molecular Formula: C17H14N6O3
• Molecular Weight: 350.3 g/mol
• CAS No.: 2034311-52-7

Description

2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H14N6O3 and its molecular weight is 350.338. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Assessment

• Fused heterocyclic 1,2,4-triazoles, related to the compound , have attracted attention due to their varied biological properties. A method for synthesizing novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides has been developed, and these compounds have shown promise in pharmacological activities (Karpina et al., 2019).

Development of Novel Antibacterial Agents

• Research has identified 4-substituted 1,2,3-triazoles as new oxazolidinone antibacterial agents. These findings highlight the potential of triazoles, closely related to the compound of interest, in developing antibacterials with improved safety profiles (Reck et al., 2005).

Inhibition of Mycobacterium tuberculosis

• A series of substituted 2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide derivatives were designed and evaluated for their activity against Mycobacterium tuberculosis. This research provides insights into the potential therapeutic applications of these compounds in tuberculosis treatment (Pedgaonkar et al., 2014).

Synthesis of Heterocyclic Compounds

• Studies also include the synthesis of innovative heterocycles, such as the thiadiazole moiety, which demonstrate insecticidal activity. This suggests the versatility of such compounds in different biological applications, including pest control (Fadda et al., 2017).

Development of Luminescent Metallogels

• Research on the self-assembly of luminescent metallogels using 2,6-bis(1,2,3-triazol-4-yl)pyridine ligands indicates potential applications in material science and nanotechnology. These findings open avenues for exploring the compound in advanced material applications (McCarney et al., 2015).